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Parameter Critical Specification

CAS Number 1391194-67-4

Physical State Crystalline Solid (White to off-white)

Primary Hazard

Bioactive Epigenetic Modifier. While often

classified as "Non-Hazardous" by GHS

standards due to lack of acute toxicity, this

compound is a cell-permeable oncometabolite

mimic designed to alter cellular methylation

patterns.

Storage
-20°C (Desiccated). Protect from moisture to

prevent ester hydrolysis.

Solubility
Soluble in DMSO (up to 25 mg/mL) and Ethanol.

Poorly soluble in water directly.

Emergency

Eye Contact: Rinse for 15 min. Skin: Wash with

soap/water.[1] Ingestion: Rinse mouth; do not

induce vomiting.

Bio-Safety Rationale: The "Why" Behind the PPE
Expert Insight: Do not let the "Non-Hazardous" SDS classification lull you into complacency.

(2R)-Octyl-alpha-hydroxyglutarate is an octyl ester prodrug. It is chemically engineered for

high lipophilicity to cross cell membranes passively.

Once absorbed, intracellular esterases hydrolyze the octyl group, releasing (R)-2-

hydroxyglutarate (2-HG). This metabolite competitively inhibits

-ketoglutarate-dependent dioxygenases (e.g., TET DNA hydroxylases, JmjC histone
demethylases). Risk: Accidental transdermal absorption could theoretically result in localized
epigenetic dysregulation. Therefore, we treat this compound with BSL-1+ chemical hygiene
standards, prioritizing barrier protection against lipophilic entry.
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Zone PPE Requirement Technical Justification

Hand Protection
Nitrile Gloves (Double-gloved

recommended)

Latex offers poor protection

against organic solvents like

DMSO used for reconstitution.

Nitrile provides superior

resistance to the carrier

solvent.

Eye Protection
Safety Glasses with Side

Shields

Essential during weighing and

solubilization to prevent

projectile crystals or splashes.

Respiratory Fume Hood (Class II)

While not highly volatile, the

powder is fine and static-

prone. Weighing should occur

in a hood to prevent inhalation

of dust.

Body Defense
Lab Coat (Buttoned, Long

Sleeve)

Prevents skin contact. If using

high concentrations (>10 mM),

use Tyvek sleeves if forearm

exposure is possible.

Operational Protocol: Reconstitution & Handling
Step-by-Step Solubilization Workflow
Objective: Create a stable stock solution (typically 10-50 mM) while minimizing hydrolysis.

Equilibration: Remove the vial from -20°C storage and allow it to equilibrate to room

temperature inside a desiccator (approx. 20 mins). Why: Opening a cold vial introduces

condensation, which hydrolyzes the ester bond.

Weighing: Weigh the necessary amount in a fume hood. Use an anti-static gun if the powder

is static.

Solvent Selection:
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Preferred: Anhydrous DMSO (Dimethyl Sulfoxide).

Alternative: Ethanol (100%).

Avoid: Direct dissolution in PBS or media (precipitates immediately).

Dissolution: Add DMSO to the vial. Vortex for 30 seconds. If particles persist, sonicate in a

water bath for 2 minutes at ambient temperature.

Aliquot & Storage: Do not store the bulk stock at 4°C. Aliquot into single-use volumes (e.g.,

20-50 µL) and freeze at -20°C or -80°C.

Stability Note: Stock solutions in DMSO are stable for ~1 month at -20°C. Aqueous

working solutions must be prepared immediately before use.

Visual Workflow: Handling Lifecycle
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Figure 1: Operational workflow ensuring chemical stability and user safety.

Scientific Context: Mechanism of Action
Understanding the mechanism reinforces the need for careful handling. The compound is a

"Trojan Horse" that delivers the oncometabolite 2-HG into the cell.
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Figure 2: Biological mechanism. The lipophilic octyl tail facilitates entry, after which hydrolysis

activates the inhibitor.

Disposal & Waste Management
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Proper disposal prevents environmental contamination, as esters can be toxic to aquatic life in

high concentrations.

Solid Waste: Contaminated gloves, weighing boats, and pipette tips must be disposed of in

the Hazardous Solid Waste stream (often yellow bags/bins), not regular trash.

Liquid Waste:

DMSO/Ethanol Stocks: Dispose of in Halogen-Free Organic Solvent waste containers.

Cell Culture Media: Media containing trace amounts (<100 µM) can generally be treated

with bleach (10% final vol) and sewered, subject to local EHS regulations. Higher

concentrations must be collected as chemical liquid waste.

Spill Cleanup:

Solid Spill: Dampen a paper towel with water (to prevent dust), wipe up, and place in

hazardous waste.

Liquid Spill: Absorb with vermiculite or spill pads. Clean area with 70% ethanol and

detergent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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